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Compound of Interest
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Cat. No.: B12056577 Get Quote

Zielgruppe: Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung.

Einführung: Die thermogravimetrische Analyse (TGA) ist eine grundlegende thermische

Analysetechnik, die zur Charakterisierung einer Vielzahl von Materialien, einschließlich

pharmazeutischer Wirkstoffe und Hilfsstoffe, eingesetzt wird.[1][2][3][4] Bei diesem Verfahren

wird die Masse einer Probe als Funktion der Temperatur oder der Zeit in einer kontrollierten

Atmosphäre gemessen.[2][5][6] Diese Anwendungsbeschreibung beschreibt ein detailliertes

Protokoll für die thermogravimetrische Analyse von Eisentartrat, einer metallorganischen

Verbindung, die in verschiedenen industriellen Anwendungen, einschließlich als

Lebensmittelzusatzstoff (E 534), Verwendung findet.[7][8] Die thermische Zersetzung von

Eisentartrat liefert wichtige Informationen über seine thermische Stabilität, den

Hydratationsgrad und die Zusammensetzung des Endprodukts nach der Zersetzung.

Prinzip der thermogravimetrischen Analyse
Die TGA misst die Gewichtsänderung einer Probe, während sie einem kontrollierten

Temperaturprogramm unterzogen wird.[3][4] Gewichtsverluste treten typischerweise durch

Prozesse wie Dehydratisierung, Zersetzung oder Verdampfung auf.[9] Gewichtszunahmen

können durch Reaktionen mit der Atmosphäre, wie z. B. Oxidation, entstehen.[9][10] Die

resultierende Kurve, die das Gewicht gegen die Temperatur aufträgt, liefert ein quantitatives

Maß für die stattfindenden Veränderungen und die Temperaturen, bei denen sie auftreten.
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Experimentelles Protokoll
Dieses Protokoll beschreibt die Durchführung einer thermogravimetrischen Analyse von

Eisen(III)-tartrat-Hydrat.

1. Benötigte Geräte und Materialien:

Thermogravimetrischer Analysator (TGA) mit angeschlossener Mikrowaage und Ofen

Steuerungs- und Datenerfassungssoftware

Probenbehälter (Tiegel), z. B. aus Platin oder Aluminiumoxid[2]

Präzisionswaage (zur Probenvorbereitung)

Spatel

Eisentartrat-Probe

Spülgase (z. B. hochreiner Stickstoff für eine inerte Atmosphäre oder Luft/Sauerstoff für eine

oxidative Atmosphäre)

2. Probenvorbereitung:

Stellen Sie sicher, dass die Eisentartrat-Probe homogen ist.

Tarieren Sie einen sauberen, leeren TGA-Tiegel auf der Präzisionswaage.

Wiegen Sie eine geeignete Menge der Probe (typischerweise 5-10 mg) direkt in den TGA-

Tiegel ein. Notieren Sie die exakte Einwaage.

Platzieren Sie den Tiegel vorsichtig im TGA-Gerät.

3. Instrumenten-Setup und Messung:

Starten Sie die TGA-Software und geben Sie die Probenidentifikation und die exakte

Einwaage ein.

Stellen Sie die experimentellen Parameter ein:
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Spülgas: Wählen Sie das gewünschte Gas (z. B. Stickstoff oder Luft). Stellen Sie eine

konstante Flussrate ein (z. B. 20-50 ml/min).[11]

Temperaturprogramm:

Anfangstemperatur: Raumtemperatur (z. B. 30 °C).

Endtemperatur: Bis zu 1000 °C, um die vollständige Zersetzung sicherzustellen.[12]

Heizrate: Eine lineare Heizrate von 10 °C/min oder 20 °C/min ist üblich.[11][12]

Isotherme Segmente: Können bei Bedarf hinzugefügt werden, um bestimmte

Reaktionen abzuschließen.

Starten Sie die Messung. Das Gerät heizt die Probe gemäß dem definierten Programm auf

und zeichnet kontinuierlich die Masse und die Temperatur auf.

Nach Abschluss der Messung lassen Sie das Gerät auf Raumtemperatur abkühlen, bevor

Sie den Probenbehälter entnehmen.

4. Datenauswertung:

Die Software stellt die Ergebnisse als TGA-Kurve dar (Masse in % auf der y-Achse gegen

Temperatur in °C auf der x-Achse).

Bestimmen Sie die Temperaturbereiche der einzelnen Zersetzungsstufen.

Quantifizieren Sie den prozentualen Massenverlust für jede Stufe.

Analysieren Sie die verbleibende Restmasse am Ende des Experiments.

Ergebnisse und Datenauswertung
Die thermische Zersetzung von Eisen(III)-tartrat-Hydrat verläuft typischerweise in mehreren

Stufen. Eine Studie zur Zersetzung von Eisen(III)-tartrat-Pentahydrat (Fe₂(C₄H₄O₆)₃·5H₂O) in

Luft zeigte einen zweistufigen Prozess.[12]

Tabelle 1: Thermische Zersetzungsdaten für Eisen(III)-tartrat-Pentahydrat in Luft[12]
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Zersetzungsst
ufe

Temperaturber
eich (°C)

Beobachteter
Massenverlust
(%)

Theoretischer
Massenverlust
(%)

Prozessbeschr
eibung

1 50 - 120 13,93 13,56

Dehydratisierung

(Verlust von 5

H₂O)

2 200 - 290 61,96 65,04

Zersetzung von

wasserfreiem

Eisentartrat zu

Eisen(III)-oxid

(Fe₂O₃)

Eine andere Untersuchung an Eisen(II)-tartrat-Dihydrat (FeC₄H₄O₆·2H₂O), die in

Stickstoffatmosphäre durchgeführt wurde, liefert vergleichbare, aber unterschiedliche

Zersetzungsmuster aufgrund der unterschiedlichen Oxidationsstufe des Eisens und der inerten

Atmosphäre.[11]

Zusammenfassend lässt sich sagen:

Stufe 1: Der erste Massenverlust bei relativ niedrigen Temperaturen (typischerweise unter

150 °C) ist auf die Abgabe von Kristallwasser (Dehydratisierung) zurückzuführen.[12]

Stufe 2: Der signifikante Massenverlust bei höheren Temperaturen (über 200 °C) entspricht

der Zersetzung des organischen Tartrat-Anteils.[12]

Endprodukt: In einer oxidativen Atmosphäre (Luft) ist das Endprodukt typischerweise

thermisch stabiles Eisen(III)-oxid (Fe₂O₃).[12]

Visualisierungen
Die folgenden Diagramme veranschaulichen den experimentellen Arbeitsablauf der TGA und

den Zersetzungspfad von Eisentartrat.
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Abbildung 1: Allgemeiner Arbeitsablauf einer TGA-Messung.
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Abbildung 2: Zersetzungspfad von Eisen(III)-tartrat-Hydrat.

Schlussfolgerung
Die thermogravimetrische Analyse ist eine leistungsstarke Technik zur Untersuchung der

thermischen Stabilität und Zersetzung von Eisentartrat. Das hier vorgestellte Protokoll

ermöglicht eine reproduzierbare und genaue Charakterisierung. Die Analyse der

Zersetzungsstufen liefert wertvolle Einblicke in die Materialzusammensetzung, insbesondere

den Hydratationsgrad und den anorganischen Restgehalt nach der Kalzinierung. Diese

Informationen sind für die Qualitätskontrolle, die Stabilitätsbewertung und die

Materialentwicklung in der pharmazeutischen und chemischen Industrie von entscheidender

Bedeutung.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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